Cas no 1247613-41-7 (5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde
• CAS No: 1247613-41-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6321922
• PubChem ID: 62124102
• Update Time: 2025-10-29

5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-738244
• AKOS011404200
• 1247613-41-7
• 5-(2,3-dimethylpiperidin-1-yl)furan-2-carbaldehyde
• 5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C12H17NO2/c1-9-4-3-7-13(10(9)2)12-6-5-11(8-14)15-12/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： RCUCVYXLQCRYEG-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CCCC(C)C1C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.4Ų

Additional information on 5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde

Exploring the Unique Properties and Applications of 5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde (CAS 1247613-41-7)

The compound 5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde (CAS 1247613-41-7) has garnered significant attention in recent years due to its distinctive molecular structure and versatile applications in pharmaceutical and agrochemical research. This furan-carbaldehyde derivative combines a dimethylpiperidine moiety with a furan ring, creating a scaffold that is highly valuable for drug discovery and material science. Researchers are particularly interested in its potential as a building block for synthesizing novel bioactive molecules, given its ability to interact with various biological targets.

One of the key reasons behind the growing interest in CAS 1247613-41-7 is its relevance to current trends in green chemistry and sustainable synthesis. With increasing demand for eco-friendly chemical processes, this compound's structural features make it a candidate for catalysis and biodegradable material development. Its furan-carbaldehyde component, in particular, is known for its role in renewable chemistry, aligning with global efforts to reduce reliance on petroleum-based intermediates.

From a pharmacological perspective, 5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde has shown promise in early-stage studies for modulating specific enzyme inhibitors and receptor ligands. Its unique heterocyclic framework allows for selective interactions with proteins involved in inflammation and metabolic disorders, making it a subject of interest for drug design pipelines. Recent publications highlight its potential in addressing challenges like drug resistance, a hot topic in modern therapeutics.

In the field of agrochemical innovation, this compound's piperidine-furan hybrid structure offers advantages for developing next-generation crop protection agents. Its chemical stability and ability to functionalize at multiple sites enable the creation of derivatives with tailored properties for pest management. This aligns with the agricultural sector's focus on precision chemistry solutions that minimize environmental impact while maintaining efficacy.

The synthesis and characterization of CAS 1247613-41-7 also present interesting challenges for computational chemistry and AI-assisted molecular modeling. As machine learning becomes increasingly integrated into chemical research, compounds like this serve as valuable case studies for predicting structure-activity relationships (SAR) and optimizing synthetic routes. This intersection of traditional chemistry and digital innovation represents one of the most exciting frontiers in the field today.

Quality control and analytical methods for 5-(2,3-Dimethylpiperidin-1-yl)furan-2-carbaldehyde have evolved significantly, with advanced techniques like HPLC-MS and NMR spectroscopy ensuring high purity standards. These developments address the pharmaceutical industry's stringent requirements for intermediate compounds, particularly those used in API synthesis. The compound's well-defined spectral fingerprints make it particularly suitable for method development in analytical laboratories.

Looking ahead, the scientific community anticipates expanded applications for this multifunctional chemical entity across various disciplines. Its combination of a furan core with a substituted piperidine creates opportunities in material science, particularly for designing functional polymers with specific electronic or mechanical properties. The compound's versatility ensures it will remain relevant as research trends continue to evolve toward more complex, target-specific molecules.